Cas no 121269-85-0 (L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI))
121269-85-0 structure
Product Name:L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI)
CAS No:121269-85-0
MF:C17H29N5O6
MW:399.44206404686
CID:133292
PubChem ID:4283477
Update Time:2025-04-19
L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI)
- N-(1-amino-3-hydroxy-1-oxopropan-2-yl)-1-[3-hydroxy-2-(pyrrolidine-2-carbonylamino)butanoyl]pyrrolidine-2-carboxamide
- PRO-THR-PRO-SER-NH2: PTPS-NH2
- P-t-p-s-nh2
- prolylthreonylprolylserinamide
- Pro-Thr-Pro-Ser amide
- PRO-THR-PRO-SER-NH2
- DTXSID80401551
- 121269-85-0
-
- Inchi: 1S/C17H29N5O6/c1-9(24)13(21-15(26)10-4-2-6-19-10)17(28)22-7-3-5-12(22)16(27)20-11(8-23)14(18)25/h9-13,19,23-24H,2-8H2,1H3,(H2,18,25)(H,20,27)(H,21,26)
- InChI Key: UMIXOKDUTWTCDE-UHFFFAOYSA-N
- SMILES: O=C(C(C(C)O)NC(C1CCCN1)=O)N1CCCC1C(NC(C(N)=O)CO)=O
Computed Properties
- Exact Mass: 399.21200
- Monoisotopic Mass: 399.21178366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 615
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 174Ų
Experimental Properties
- PSA: 174.09000
- LogP: -1.69380
L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI) Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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